(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride
Description
“(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride” is a chemical compound that belongs to the class of triazoles . Triazoles are nitrogenous heterocyclic compounds that have been found to exhibit a wide range of biological activities .
Synthesis Analysis
The synthesis of triazole derivatives involves reactions of 1-(5-methyl)-1H-1,2,3-triazol-4-yl)ethan-1-ones and benzaldehydes in ethanol under basic conditions . This reaction gives the corresponding chalcones, which combined with thiosemicarbazide in dry ethanol containing sodium hydroxide, afford the corresponding pyrazolin-N-thioamides .Molecular Structure Analysis
The molecular structure of “(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride” is characterized by the presence of a triazole ring, which contains two carbon and three nitrogen atoms . The molecular formula of this compound is C10H11N3O, and it has a molecular weight of 189.21 .Chemical Reactions Analysis
Triazole compounds are known to be highly reactive. They are prone to eliminate N2 to cyclize into 4-azido-1,2,3-triazoles bearing two aryl groups at positions 2 and 5 . This reaction enables a highly efficient synthesis of various 4-azidotriazoles .Mechanism of Action
While the specific mechanism of action of “(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride” is not explicitly mentioned in the available literature, triazole derivatives have been found to exhibit a variety of biological activities. For instance, some triazole derivatives have been found to inhibit the activity of xanthine oxidase, an enzyme involved in purine metabolism .
Future Directions
Triazole derivatives, including “(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride”, have shown promising biological activities, suggesting their potential for the development of new therapeutic agents . Future research could focus on further exploring the biological activities of these compounds and optimizing their structures for enhanced efficacy and safety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride involves the reaction of 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxaldehyde with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxaldehyde", "Methylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting imine intermediate is reduced with sodium borohydride in methanol at 0°C for 2 hours.", "Step 3: The amine product is quaternized with hydrochloric acid in ethanol at reflux for 4 hours to yield (5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride." ] } | |
CAS RN |
2228468-39-9 |
Product Name |
(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride |
Molecular Formula |
C10H13ClN4 |
Molecular Weight |
224.7 |
Purity |
95 |
Origin of Product |
United States |
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